Cas no 110682-09-2 (Propanoic acid, 2-methyl-, 3-phenyl-2-propenyl ester, (E)-)

• Product Name: Propanoic acid, 2-methyl-, 3-phenyl-2-propenyl ester, (E)-
• CAS No: 110682-09-2
• MF: C₁₃H₁₆O₂
• MW: 204.264944076538
• CID: 1199042
• PubChem ID: 5355851
• Update Time: 2025-04-20

Propanoic acid, 2-methyl-, 3-phenyl-2-propenyl ester, (E)- Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 2-methyl-, 3-phenyl-2-propenyl ester, (E)-
• [(E)-3-phenylprop-2-enyl] 2-methylpropanoate
• Propanoic acid, 2-methyl-, 3-phenyl-2-propen-1-yl ester
• NSC-46133
• AI3-24262
• MFCD00048316
• 3-Phenyl-2-propen-1-yl isobutyrate
• Propanoic acid, 3-phenyl-2-propenyl ester
• Propanoic acid, 2-methyl-, 3-phenyl-2-propenyl ester
• CHEBI:195937
• Cinnamylisobutyrate
• Q27275092
• 3-Phenyl-2-propen-1-yl 2-methylpropanoate
• DTXSID6047608
• 3-phenylprop-2-en-1-yl 2-methylpropanoate
• Cinnamyl isobutyrate [FCC]
• ISOBUTYRIC ACID, CINNAMYL ESTER
• AKOS024437456
• DTXCID4027608
• C286CMK03D
• Tox21_302702
• (2E)-3-Phenyl-2-propenyl 2-methylpropanoate #
• CAS-103-59-3
• Cinnamyl isobutyrate [FHFI]
• 2-Methyl-propanoic acid, 3-phenyl-2-propenyl ester
• 110682-09-2
• BRN 3130772
• SCHEMBL827613
• NSC 46133
• NSC46133
• 103-59-3
• Cinnamyl isobutyrate, >=97%, FCC, FG
• Cinnamyl 2-methylpropanoate
• EINECS 203-126-6
• Cinnamyl isobutyrate, analytical standard
• AS-57396
• UNII-C286CMK03D
• cinnamyl iso-butyrate
• NCGC00256924-01
• Cinnamyl isobutyrate
• NS00012098
• FEMA No. 2297

• Inchi： 1S/C13H16O2/c1-11(2)13(14)15-10-6-9-12-7-4-3-5-8-12/h3-9,11H,10H2,1-2H3/b9-6+
• InChI Key： KLKQSZIWHVEARN-RMKNXTFCSA-N
• SMILES： O(C/C=C/C1C=CC=CC=1)C(C(C)C)=O

Computed Properties

• Exact Mass: 204.11508
• Monoisotopic Mass: 204.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3